Cas no 10271-31-5 (Propanoic acid, 3-[(triphenylmethyl)thio]-, 1,1-dimethylethyl ester)

Propanoic acid, 3-[(triphenylmethyl)thio]-, 1,1-dimethylethyl ester structure
10271-31-5 structure
Product Name:Propanoic acid, 3-[(triphenylmethyl)thio]-, 1,1-dimethylethyl ester
CAS No:10271-31-5
MF:C26H28O2S
MW:404.564326286316
CID:234439
PubChem ID:279363
Update Time:2025-04-19

Propanoic acid, 3-[(triphenylmethyl)thio]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanoic acid, 3-[(triphenylmethyl)thio]-, 1,1-dimethylethyl ester
    • ACMC-20m1c2
    • AGN-PC-00OWII
    • CTK3G8377
    • Hydrazinecarboxylic acid, 2-(triphenylmethyl)-, 1,1-dimethylethyl ester
    • tert.-Butyl-2-triphenylmethyl-carbazat
    • tert.-Butyl-5,5,5-triphenyl-4-thiapentanoat
    • 10271-31-5
    • NSC-129846
    • tert-Butyl 3-[(triphenylmethyl)sulfanyl]propanoate
    • NSC129846
    • DTXSID80908010
    • Inchi: 1S/C26H28O2S/c1-25(2,3)28-24(27)19-20-29-26(21-13-7-4-8-14-21,22-15-9-5-10-16-22)23-17-11-6-12-18-23/h4-18H,19-20H2,1-3H3
    • InChI Key: ZDBVFOQVCOQLKQ-UHFFFAOYSA-N
    • SMILES: S(CCC(=O)OC(C)(C)C)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 404.18114
  • Monoisotopic Mass: 404.18100131g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 9
  • Complexity: 446
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.4
  • Topological Polar Surface Area: 51.6Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 6.44350
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